Cas no 2227876-61-9 ((2S)-1-(quinoxalin-2-yl)propan-2-ol)

• Product Name: (2S)-1-(quinoxalin-2-yl)propan-2-ol
• CAS No: 2227876-61-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6170220
• PubChem ID: 95030310
• Update Time: 2025-10-29

(2S)-1-(quinoxalin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(quinoxalin-2-yl)propan-2-ol
• 2227876-61-9
• EN300-1822487

• Inchi： 1S/C11H12N2O/c1-8(14)6-9-7-12-10-4-2-3-5-11(10)13-9/h2-5,7-8,14H,6H2,1H3/t8-/m0/s1
• InChI Key： GBQKVVLJPPMPNQ-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46Ų

Additional information on (2S)-1-(quinoxalin-2-yl)propan-2-ol

Recent Advances in the Study of (2S)-1-(quinoxalin-2-yl)propan-2-ol (CAS: 2227876-61-9)

The compound (2S)-1-(quinoxalin-2-yl)propan-2-ol (CAS: 2227876-61-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (2S)-1-(quinoxalin-2-yl)propan-2-ol as a key intermediate in the synthesis of novel quinoxaline derivatives. Quinoxaline scaffolds are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The stereospecific synthesis of this compound has been optimized to enhance yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

In terms of biological activity, (2S)-1-(quinoxalin-2-yl)propan-2-ol has demonstrated promising inhibitory effects on specific kinase targets involved in cancer cell proliferation. A recent preclinical study revealed that this compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Further investigations into the pharmacokinetic properties of (2S)-1-(quinoxalin-2-yl)propan-2-ol have shown favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and reducing off-target effects. Ongoing research is exploring structural modifications to improve these characteristics while retaining its therapeutic efficacy.

The compound's mechanism of action has also been elucidated through advanced computational modeling and X-ray crystallography studies. These techniques have provided insights into its binding interactions with target proteins, facilitating the design of more potent analogs. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (2S)-1-(quinoxalin-2-yl)propan-2-ol (CAS: 2227876-61-9) represents a promising candidate for further drug development. Its unique chemical structure and biological activity profile make it a valuable tool for understanding disease mechanisms and identifying new therapeutic targets. Future research should focus on addressing its current limitations and exploring its potential in combination therapies.